Cas no 81542-16-7 (Cycloheptyl Isothiocyanate)

Cycloheptyl Isothiocyanate Properties

Names and Identifiers

• Cycloheptane,isothiocyanato-
• Cycloheptyl isothiocyanate
• isothiocyanatocycloheptane
• Cycloheptane,isothiocyanato
• DTXSID00383643
• Cycloheptylisothiocyanate
• FS-4611
• 81542-16-7
• SCHEMBL5970910
• AKOS003353252
• EN300-1232872
• FT-0641831
• A840156
• MFCD00041032
• G29357
• Cycloheptyl Isothiocyanate
• +Expand

• MDL： MFCD00041032
• InChIKey： ZGNJAJWMDQTLQC-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H13NS/c10-7-9-8-5-3-1-2-4-6-8/h8H,1-6H2
• SMILES： C1CCCC(CC1)N=C=S

Computed Properties

• Exact Mass: 155.07700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 155.07687059g/mol
• Heavy Atom Count: 10
• Complexity: 130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• LogP: 2.81200
• PSA: 44.45000
• Refractive Index: 1.5414
• Boiling Point: 88 °C
• Color/Form: Uncertain
• Solubility: Not determined
• Density: 1,03 g/cm3

Cycloheptyl Isothiocyanate Security Information

• HazardClass：IRRITANT-HARMFUL

Cycloheptyl Isothiocyanate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%